A new urinary exosome enrichment method by a combination of ultrafiltration and TiO2 nanoparticles†
Analytical MethodsANAL METHODS-UK Pub Date: 2021-03-02 DOI: 10.1039/D1AY00102G
Abstract
Exosomes are small membrane-bound vesicles secreted by most cell types and play an important role in cell-to-cell communication. Increasing evidence shows that exosomal proteins in urine may be used as novel biomarkers for certain diseases. Purified urinary exosomes are necessary for downstream studies and application development. However, conventional methods for exosome isolation and enrichment are technically challenging and time-consuming. Poor specificity, low recovery and instrumental dependence also limit the use of these methods. It is particularly urgent to develop a rapid and efficient extraction method for basic research and clinical application. Particularly, urine is a dilute solution system with relatively low abundance of exosomes, due to which the isolation of urinary exosome requires more efficient technology. Here, we propose a new strategy for facile exosome isolation from human urine by utilizing the ultrafiltration technique and the specific interaction of TiO2 with the phosphate groups on the lipid bilayer of exosomes. Downstream characterization and proteomic analysis indicate that high-quality exosomes can be obtained from human urine by this ultrafiltration–TiO2 series method in 20 minutes, and 91.5% exosomes with an intact structure are captured from urine by this method. Moreover, 1874 protein groups have been identified through LC-MS. The results show that the protein identification of our method is 23% higher at least than those obtained by conventional strategies. We also identified 30 differential proteins by comparing the urinary exosomes from healthy male and female volunteers. These proteins are related to biological processes, such as lipid metabolism, fatty acid metabolism and nucleotide metabolism. Our analysis reveals that combining conventional ultrafiltration and TiO2-based isolation is ideal to overcome the inherent limitations of identification of exosome proteins derived from urine, and yield highly pure exosome components for downstream proteomic analysis.
Recommended Literature
- [1] A family of superconducting boron crystals made of stacked bilayer borophenes†
- [2] Inorganic analysis
- [3] The structural and electronic promoting effect of nitrogen-doped carbon nanotubes on supported Pd nanoparticles for selective olefin hydrogenation†
- [4] Bio-based thermoset composites from epoxidised linseed oil and expanded starch†
- [5] Amino acid ester-coupled caffeoylquinic acid derivatives as potential hypolipidemic agents: synthesis and biological evaluation†
- [6] Micro and nano-sized polysiloxanes containing organoiron moieties†‡
- [7] Hydrogen sulfide donor micelles protect cardiomyocytes from ischemic cell death†
- [8] Physical Methods Group
- [9] Cobalt nanoparticles encapsulated in nitrogen-doped carbon as a bifunctional catalyst for water electrolysis†
- [10] On the photopolymerization of mevalonic lactone methacrylate: exposing the potential of an overlooked monomer†
